Vorinostat-o-glucuronide
Vorinostat-o-glucuronide
Brand Name:
Vulcanchem
CAS No.:
863456-50-2
VCID:
VC0021378
InChI:
InChI=1S/C20H28N2O9/c23-13(21-12-8-4-3-5-9-12)10-6-1-2-7-11-14(24)22-31-20-17(27)15(25)16(26)18(30-20)19(28)29/h3-5,8-9,15-18,20,25-27H,1-2,6-7,10-11H2,(H,21,23)(H,22,24)(H,28,29)/t15-,16-,17+,18-,20-/m0/s1
SMILES:
C1=CC=C(C=C1)NC(=O)CCCCCCC(=O)NOC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C₂₀H₂₈N₂O₉
Molecular Weight:
440.44
Vorinostat-o-glucuronide
CAS No.: 863456-50-2
Cat. No.: VC0021378
Molecular Formula: C₂₀H₂₈N₂O₉
Molecular Weight: 440.44
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 863456-50-2 |
|---|---|
| Molecular Formula | C₂₀H₂₈N₂O₉ |
| Molecular Weight | 440.44 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(8-anilino-8-oxooctanoyl)amino]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H28N2O9/c23-13(21-12-8-4-3-5-9-12)10-6-1-2-7-11-14(24)22-31-20-17(27)15(25)16(26)18(30-20)19(28)29/h3-5,8-9,15-18,20,25-27H,1-2,6-7,10-11H2,(H,21,23)(H,22,24)(H,28,29)/t15-,16-,17+,18-,20-/m0/s1 |
| SMILES | C1=CC=C(C=C1)NC(=O)CCCCCCC(=O)NOC2C(C(C(C(O2)C(=O)O)O)O)O |
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